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Compound of Interest

Compound Name:
Cap-dependent endonuclease-IN-

26

Cat. No.: B12428685 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and use of Cap-dependent
endonuclease-IN-26, with a specific focus on its solubility in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Cap-dependent endonuclease-IN-26 in DMSO?

While a specific maximum solubility value (e.g., mg/mL or mM) is not publicly available in the

provided datasheets, Cap-dependent endonuclease-IN-26 is routinely dissolved and stored in

DMSO for research applications. Chemical suppliers indicate that stock solutions can be

prepared and stored in DMSO, suggesting a solubility that is practical for in vitro and in vivo

experimental needs. For instance, one supplier recommends storing the compound in DMSO

for up to 2 weeks at 4°C and for 6 months at -80°C.

Q2: What are the recommended starting concentrations for preparing a stock solution in

DMSO?

Based on the compound's in vitro activity, preparing a high-concentration stock solution in the

range of 10-20 mM in anhydrous DMSO is a common starting point. The IC50 of Cap-
dependent endonuclease-IN-26 is 286 nM, and its EC50 values against various influenza

strains range from approximately 80 nM to 830 nM.[1][2] A 10 mM stock solution allows for
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sufficient dilution to achieve these nanomolar working concentrations while keeping the final

DMSO concentration in assays low (typically ≤0.5%).

Q3: My Cap-dependent endonuclease-IN-26 is not fully dissolving in DMSO. What should I

do?

Please refer to the Troubleshooting Guide below for a step-by-step approach to address

solubility issues.

Q4: What are the storage recommendations for Cap-dependent endonuclease-IN-26 in

DMSO?

For short-term storage, a solution of Cap-dependent endonuclease-IN-26 in DMSO can be

kept at 4°C for up to 2 weeks. For long-term storage, it is recommended to store the solution in

aliquots at -80°C for up to 6 months. Avoid repeated freeze-thaw cycles to maintain the integrity

of the compound.

Physicochemical Properties of Cap-dependent
Endonuclease-IN-26

Property Value Reference

Molecular Formula C23H23N3O3 [2][3][4]

Molecular Weight 389.45 g/mol [3][4][5]

CAS Number 1370238-26-8 [4][5]

Appearance Solid [2][4]

IC50 (CEN) 286 nM [1][3][4][6]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Cap-
dependent Endonuclease-IN-26 in DMSO
Materials:
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Cap-dependent endonuclease-IN-26 (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 389.45 g/mol * 1000 mg/g = 3.89 mg

Weigh the compound: Carefully weigh out 3.89 mg of Cap-dependent endonuclease-IN-26
and place it in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Dissolve the compound:

Cap the tube tightly and vortex for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, briefly sonicate the solution in a water bath for 5-10 minutes. Gentle

warming (to no more than 37°C) can also aid dissolution.

Storage:

Once fully dissolved, aliquot the stock solution into smaller volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months).
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Troubleshooting Guide: Solubility Issues
If you encounter difficulties in dissolving Cap-dependent endonuclease-IN-26 in DMSO,

follow this troubleshooting workflow.
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Start: Solubility Issue

Visually inspect the solid compound.
Is it a fine powder?

Is the DMSO anhydrous and from a fresh stock?

Yes

Contact technical support from the supplier.

No, it's clumpy

Vortex the solution for an extended period (2-5 minutes).

Yes

No

Briefly sonicate the solution in a water bath.

Gently warm the solution (up to 37°C).

Is the compound fully dissolved?

Success: Aliquot and store at -80°C.

Yes No

Click to download full resolution via product page

Caption: Troubleshooting workflow for solubility issues.
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Signaling Pathways and Experimental Workflows
General Workflow for Preparing Working Solutions for In
Vitro Assays
The following diagram illustrates a standard workflow for preparing working solutions of Cap-
dependent endonuclease-IN-26 from a DMSO stock for use in biological assays.

10 mM Stock Solution
in 100% DMSO

Intermediate Dilution
(e.g., 100 µM in 100% DMSO)

Dilute in DMSO

Final Working Solution
(e.g., 100 nM in Assay Buffer with ≤0.5% DMSO)

Dilute in Assay Buffer

Add to In Vitro Assay
(e.g., cell culture, enzyme assay)

Click to download full resolution via product page

Caption: Workflow for preparing working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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